molecular formula C18H24O6 B1244551 (1R,2S,7S,8R,9S,12S,17S)-7,8-dihydroxy-1,12,17-trimethyl-10,13-dioxatetracyclo[7.7.1.02,7.011,15]heptadec-11(15)-ene-14,16-dione

(1R,2S,7S,8R,9S,12S,17S)-7,8-dihydroxy-1,12,17-trimethyl-10,13-dioxatetracyclo[7.7.1.02,7.011,15]heptadec-11(15)-ene-14,16-dione

Cat. No. B1244551
M. Wt: 336.4 g/mol
InChI Key: UMVGVJGZMKQXJC-YRWKBYQYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1R,2S,7S,8R,9S,12S,17S)-7,8-dihydroxy-1,12,17-trimethyl-10,13-dioxatetracyclo[7.7.1.02,7.011,15]heptadec-11(15)-ene-14,16-dione is a natural product found in Streptomyces nashvillensis with data available.

Scientific Research Applications

Novel Sesquiterpene Skeletons

A study explored the molecular rearrangements of tricyclic sesquiterpene derivatives, leading to the creation of compounds with new hydrocarbon skeletons. These compounds, including variants of longipinane and iratzian derivatives, were characterized using NMR and X-ray diffraction, providing insights into their structures and possible applications in chemical synthesis and pharmaceutical research (Armenta-Salinas et al., 2019).

Synthesis and Structural Elucidation

Another study focused on the synthesis and structural analysis of triorganotin(IV) derivatives of sodium deoxycholate, revealing potential antimicrobial and anticancer properties. These derivatives, which include modifications to the sodium deoxycholate structure, were characterized using various spectroscopic methods and showed promising biological activities (Shaheen et al., 2014).

Propellano-bislactones Synthesis

Researchers described a synthesis method for complex molecules like propellano-bislactones using Baylis-Hillman adducts. These synthetic methods are essential for creating novel chemical structures with potential applications in drug development and materials science (Basavaiah & Satyanarayana, 2001).

Homoconduritols and Homoaminoconduritols Synthesis

A paper detailed the synthesis of homoconduritol and homoaminoconduritol derivatives. These compounds have significance in medicinal chemistry and may lead to the discovery of new pharmaceutical agents (Kaya et al., 2016).

Oxetane Formation in Organic Synthesis

In another study, the formation of oxetane, a four-membered cyclic ether, was explored. This research contributes to the understanding of chemical reactions and mechanisms in organic synthesis, which is crucial for the development of new synthetic methodologies (Mosimann & Vogel, 2000).

properties

Molecular Formula

C18H24O6

Molecular Weight

336.4 g/mol

IUPAC Name

(1R,2S,7S,8R,9S,12S,17S)-7,8-dihydroxy-1,12,17-trimethyl-10,13-dioxatetracyclo[7.7.1.02,7.011,15]heptadec-11(15)-ene-14,16-dione

InChI

InChI=1S/C18H24O6/c1-8-12-15(20)18(22)7-5-4-6-10(18)17(8,3)14(19)11-13(24-12)9(2)23-16(11)21/h8-10,12,15,20,22H,4-7H2,1-3H3/t8-,9+,10+,12+,15-,17-,18+/m1/s1

InChI Key

UMVGVJGZMKQXJC-YRWKBYQYSA-N

Isomeric SMILES

C[C@@H]1[C@H]2[C@H]([C@@]3(CCCC[C@H]3[C@@]1(C(=O)C4=C(O2)[C@@H](OC4=O)C)C)O)O

Canonical SMILES

CC1C2C(C3(CCCCC3C1(C(=O)C4=C(O2)C(OC4=O)C)C)O)O

synonyms

dihydrotetrodecamycin

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(1R,2S,7S,8R,9S,12S,17S)-7,8-dihydroxy-1,12,17-trimethyl-10,13-dioxatetracyclo[7.7.1.02,7.011,15]heptadec-11(15)-ene-14,16-dione
Reactant of Route 2
(1R,2S,7S,8R,9S,12S,17S)-7,8-dihydroxy-1,12,17-trimethyl-10,13-dioxatetracyclo[7.7.1.02,7.011,15]heptadec-11(15)-ene-14,16-dione
Reactant of Route 3
(1R,2S,7S,8R,9S,12S,17S)-7,8-dihydroxy-1,12,17-trimethyl-10,13-dioxatetracyclo[7.7.1.02,7.011,15]heptadec-11(15)-ene-14,16-dione
Reactant of Route 4
(1R,2S,7S,8R,9S,12S,17S)-7,8-dihydroxy-1,12,17-trimethyl-10,13-dioxatetracyclo[7.7.1.02,7.011,15]heptadec-11(15)-ene-14,16-dione
Reactant of Route 5
(1R,2S,7S,8R,9S,12S,17S)-7,8-dihydroxy-1,12,17-trimethyl-10,13-dioxatetracyclo[7.7.1.02,7.011,15]heptadec-11(15)-ene-14,16-dione
Reactant of Route 6
(1R,2S,7S,8R,9S,12S,17S)-7,8-dihydroxy-1,12,17-trimethyl-10,13-dioxatetracyclo[7.7.1.02,7.011,15]heptadec-11(15)-ene-14,16-dione

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